5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine CAS number 62811-98-7
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine CAS number 62811-98-7
An In-Depth Technical Guide to 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (CAS 62811-98-7): A Keystone Intermediate in Modern Drug Discovery
Introduction
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, registered under CAS Number 62811-98-7, is a highly functionalized heterocyclic compound of significant interest to the pharmaceutical and medicinal chemistry sectors. Its structure is characterized by a pyridine core strategically substituted with two distinct reactive chlorine moieties and a benzyloxy protecting group. This unique arrangement of functional groups makes it a versatile and valuable building block for the synthesis of complex molecular architectures.[1][2]
The development of such substituted pyridines stems from decades of research in heterocyclic chemistry, where the pyridine ring has been identified as a "privileged scaffold".[1][3] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and enhances the pharmacokinetic properties of drug candidates.[3] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the compound's properties, synthesis, reactivity, and applications, with a particular focus on its pivotal role as an intermediate in the synthesis of advanced pharmaceutical agents.
Physicochemical and Spectroscopic Profile
The molecular structure of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine features a delicate electronic balance. The benzyloxy group at the 5-position exerts an electron-donating effect through resonance, while the chlorine atoms at the 4-position and on the methyl group at the 2-position provide strong electron-withdrawing inductive effects. This electronic modulation is crucial as it dictates the compound's reactivity profile and its potential interactions with biological targets.[1]
Table 1: Physicochemical Properties
| Property | Value | Source |
| CAS Number | 62811-98-7 | [1][2] |
| Molecular Formula | C₁₃H₁₁Cl₂NO | [1][2] |
| Molecular Weight | 268.14 g/mol | [2] |
| InChI Key | HKZQPUHZXRZWHR-UHFFFAOYSA-N | [1] |
| SMILES Code | ClCC1=NC=C(OCC2=CC=CC=C2)C(Cl)=C1 | [2] |
| Physical State | Solid powder | [4] |
| Storage | Recommended storage at 2–8°C under an inert atmosphere | [4] |
Spectroscopic Characterization
Definitive structural confirmation and purity assessment rely on standard spectroscopic and chromatographic techniques.
Table 2: Analytical Characterization Data
| Technique | Expected Data | Source/Rationale |
| ¹H NMR | Benzyloxy protons (CH₂): δ 4.5–5.0 ppm; Aromatic protons: δ 6.5–8.5 ppm. | [1] |
| ¹³C NMR | Characteristic signals for the pyridine and benzene rings, the benzylic carbon, and the chloromethyl carbon. | Inferred from structure |
| Mass Spec. (HRMS) | Calculated for C₁₃H₁₁Cl₂NO: ~268.0245; Observed value should be in close agreement. | [1] |
| HPLC Purity | >95% purity, monitored at λ = 254 nm using a reverse-phase C18 column. | [1] |
Synthesis and Mechanistic Insights
The synthesis of highly substituted pyridines like 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine requires a multi-step approach that leverages modern organic chemistry methodologies, particularly in the areas of regioselective substitution and protective group chemistry.[1] The benzyloxy group serves as a common and robust protecting group for hydroxyl functionalities.[1][4]
A plausible and efficient synthetic route begins with a commercially available, appropriately substituted pyridine precursor.
Caption: Proposed synthetic workflow for the target molecule.
Experimental Protocol: Synthesis
Step 1: Benzylation of 2-Methyl-4-chloro-5-hydroxypyridine
-
System Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous tetrahydrofuran (THF).
-
Deprotonation: Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) is added portion-wise to the flask at 0°C. A solution of 2-methyl-4-chloro-5-hydroxypyridine (1.0 eq.) in anhydrous THF is added dropwise via the dropping funnel.
-
Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the hydroxyl group, forming the corresponding alkoxide. The reaction is performed at 0°C to control the exothermic reaction and hydrogen gas evolution. An inert nitrogen atmosphere is critical to prevent quenching of the base by atmospheric moisture.
-
-
Alkylation: After stirring for 30 minutes at room temperature, the mixture is cooled back to 0°C, and benzyl bromide (1.1 eq.) is added dropwise. The reaction is then allowed to warm to room temperature and stirred overnight.
-
Causality: This is a classic Williamson ether synthesis. The generated alkoxide acts as a nucleophile, attacking the benzylic carbon of benzyl bromide in an Sₙ2 reaction to form the benzyl ether.
-
-
Work-up and Purification: The reaction is carefully quenched with water. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, 5-(benzyloxy)-4-chloro-2-methylpyridine, is purified by column chromatography on silica gel.
Step 2: Chlorination of the 2-Methyl Group
-
System Setup: A flask is charged with the purified 5-(benzyloxy)-4-chloro-2-methylpyridine (1.0 eq.), carbon tetrachloride (CCl₄), and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN).
-
Chlorination: Sulfuryl chloride (SO₂Cl₂) (1.1 eq.) or N-Chlorosuccinimide (NCS) is added, and the mixture is heated to reflux until TLC or HPLC analysis indicates complete consumption of the starting material.
-
Causality: This step proceeds via a free-radical chain reaction. The initiator (AIBN) generates radicals upon heating, which abstract a hydrogen atom from the methyl group to form a resonance-stabilized benzylic-type radical. This radical then reacts with the chlorine source (SO₂Cl₂ or NCS) to form the desired chloromethyl product and propagate the chain.
-
-
Work-up and Purification: The reaction mixture is cooled, and the solvent is removed in vacuo. The residue is redissolved in a suitable solvent like dichloromethane, washed with aqueous sodium bicarbonate solution to remove acidic byproducts, and then with brine. The organic layer is dried and concentrated. The final product, 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine, is purified by recrystallization or column chromatography.
Chemical Reactivity and Synthetic Utility
The synthetic value of this compound lies in its two distinct electrophilic centers: the chloromethyl group and the chloro-substituted pyridine ring.
-
C2-Chloromethyl Group: This is the more reactive site. As a primary benzylic-type chloride, it is highly susceptible to nucleophilic substitution (Sₙ2 reactions) by a wide range of nucleophiles, including amines, thiols, and alkoxides.[1][4] This reactivity is the primary reason for its utility as a building block, allowing for the facile introduction of various side chains.
-
C4-Chloro Group: The chlorine atom directly attached to the aromatic pyridine ring is significantly less reactive towards standard nucleophilic substitution. Its replacement typically requires harsher conditions or metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This difference in reactivity allows for selective functionalization of the chloromethyl group while leaving the C4-chloro position intact for subsequent transformations.
-
Benzyloxy Protecting Group: The benzyl ether is stable under a wide range of conditions but can be readily cleaved via catalytic hydrogenation (e.g., H₂, Pd/C) to unmask the hydroxyl group, providing another point for molecular diversification.
Caption: Key reaction pathways for synthetic diversification.
Application in Drug Discovery: A Case Study of Alvimopan
A prime example of the strategic use of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is in the synthesis of Alvimopan (Entereg®) . Alvimopan is a peripherally acting μ-opioid antagonist used to accelerate the recovery of bowel function following surgery.[5][6] Its structure is designed with limited ability to cross the blood-brain barrier, thereby reversing the constipating effects of opioids on the gut without affecting their central analgesic properties.[5]
The title compound serves as a key starting material for constructing the core of the Alvimopan molecule.
Caption: Role of the title compound in the synthesis of Alvimopan.
Protocol: Synthesis of a Key Alvimopan Intermediate
This protocol describes the initial alkylation step using the title compound.
-
Reagents and Setup: To a solution of the appropriate piperidine-based nucleophile (e.g., methyl 4-phenylpiperidine-4-carboxylate, 1.0 eq.) in a polar aprotic solvent like dimethylformamide (DMF), add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq.).
-
Alkylation: Add a solution of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine (1.05 eq.) in DMF dropwise at room temperature. Heat the reaction mixture to 60-80°C and monitor by HPLC.
-
Trustworthiness: This reaction is a self-validating system. The high reactivity of the chloromethyl group ensures selective alkylation of the piperidine nitrogen over any potential side reactions at the C4-chloro position under these conditions. The progress can be unequivocally tracked by the disappearance of the starting materials and the appearance of a new, higher molecular weight product spot/peak.
-
-
Work-up and Purification: Upon completion, cool the reaction, pour it into water, and extract with an organic solvent. The organic phase is washed, dried, and concentrated. The resulting crude product is purified by column chromatography to yield the N-alkylated piperidine intermediate, which is then carried forward through several more steps to afford Alvimopan.
Analytical Methodologies and Quality Control
Rigorous analytical control is essential to ensure the identity, purity, and stability of this key intermediate for its use in GMP (Good Manufacturing Practice) environments.
Sources
- 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
- 2. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
- 3. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
- 5. medkoo.com [medkoo.com]
- 6. ClinicalTrials.gov [clinicaltrials.gov]
